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Compound of Interest

Compound Name: 3-Acetyl-2,5-dimethylthiophene

Cat. No.: B1297827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Acetyl-2,5-dimethylthiophene, including personal protective equipment (PPE) selection,

operational protocols, and disposal plans. Our aim is to be your preferred source for laboratory

safety and chemical handling information, building trust by providing value beyond the product

itself.

Hazard Assessment and Personal Protective
Equipment (PPE)
3-Acetyl-2,5-dimethylthiophene is classified as an irritant. Direct contact can cause skin and

serious eye irritation, and inhalation may lead to respiratory irritation.[1][2] Adherence to proper

PPE protocols is crucial to ensure personnel safety.
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Property Value

CAS Number 2530-10-1

Molecular Formula C₈H₁₀OS

Molecular Weight 154.23 g/mol [3]

Appearance Liquid[4][5]

Boiling Point 105-108 °C at 15 mmHg[4][5]

Density 1.086 g/mL at 25 °C[4][5]

Flash Point 99 °C (210.2 °F) - closed cup[4][5]

Solubility Soluble in alcohol; Insoluble in water.[1]

Occupational Exposure Limits

There are no established specific Occupational Exposure Limits (OELs), such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs), for 3-Acetyl-2,5-
dimethylthiophene. Therefore, it is imperative to handle this chemical with engineering

controls and PPE designed to minimize any potential exposure. For aromatic ketones as a

class, it is prudent to maintain exposure at the lowest reasonably achievable level.

PPE Selection Protocol

The following workflow outlines the selection process for appropriate PPE when handling 3-
Acetyl-2,5-dimethylthiophene.
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Hazard Assessment

PPE Selection

Operational ChecksStart: Handling
3-Acetyl-2,5-dimethylthiophene

Assess Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Eye Protection:
- Safety Glasses with

  Side Shields (minimum)
- Chemical Goggles

Hand Protection:
- Chemically Resistant Gloves

  (e.g., Nitrile, Neoprene)

Body Protection:
- Laboratory Coat

Check Ventilation:
- Fume Hood Available

- Adequate Air Exchange

Respiratory Protection:
(If ventilation is inadequate
or aerosols are generated)

- NIOSH-approved respirator
  with organic vapor cartridges

Don Appropriate PPE

Inadequate

Adequate
Proceed with Handling

Click to download full resolution via product page

PPE Selection Workflow for Handling 3-Acetyl-2,5-dimethylthiophene.

Experimental Protocols: Handling and Disposal
Handling Protocol

Preparation:

Ensure a chemical fume hood is operational and available.

Verify the location and functionality of the nearest safety shower and eyewash station.
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Assemble all necessary materials and equipment before handling the chemical.

Personal Protective Equipment (PPE) Donning:

Eye and Face Protection: Wear chemical safety goggles. A face shield may be necessary

if there is a splash hazard.

Hand Protection: Wear chemically resistant gloves. While specific breakthrough data for 3-
Acetyl-2,5-dimethylthiophene is not available, gloves made of nitrile or neoprene are

generally recommended for protection against ketones.[6] Always inspect gloves for any

signs of degradation or puncture before use.

Skin and Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, use a NIOSH-approved respirator with organic vapor cartridges.

Chemical Handling:

Conduct all manipulations of 3-Acetyl-2,5-dimethylthiophene within a certified chemical

fume hood.

Avoid direct contact with skin and eyes.

Use compatible dispensing tools (e.g., glass pipettes, syringes).

Keep containers tightly closed when not in use to minimize vapor release.

Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2] Remove contact lenses if present and

easy to do. Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1][2]

Spill: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal. For large spills, evacuate the area and contact your

institution's environmental health and safety department.

Disposal Plan

Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.

Waste Collection:

Collect waste 3-Acetyl-2,5-dimethylthiophene and any contaminated materials (e.g.,

gloves, absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste

container.

Do not mix with other waste streams unless compatibility is confirmed.

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-
Acetyl-2,5-dimethylthiophene".

Include the date of accumulation.

Storage:

Store the sealed waste container in a designated, well-ventilated satellite accumulation

area, away from incompatible materials.

Final Disposal:

Arrange for pick-up and disposal by your institution's certified hazardous waste

management provider.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://www.cdc.gov/niosh/npg/npgd0004.html
https://www.benchchem.com/product/b1297827?utm_src=pdf-body
https://www.benchchem.com/product/b1297827?utm_src=pdf-body
https://www.benchchem.com/product/b1297827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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